Cas no 488-23-3 (1,2,3,4-Tetramethylbenzene)

• Product Name: 1,2,3,4-Tetramethylbenzene
• CAS No: 488-23-3
• MF: C₁₀H₁₄
• MW: 134.218163013458
• MDL: MFCD00008521
• CID: 37730
• PubChem ID: 10263
• Update Time: 2025-06-09

1,2,3,4-Tetramethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetramethylbenzene
• Prehenitene
• 1,2,3,4-tetramethyl-benze
• Prehnitene
• 1,2,4,5-TETRAMETHYLBENZENE
• Prehnitol
• Benzene, 1,2,3,4-tetramethyl-
• TETRAMETHYLBENZENE
• Benzene, tetramethyl-
• 96WT7D2WXJ
• UOHMMEJUHBCKEE-UHFFFAOYSA-N
• Tetramethylbenzenes
• tetra-methyl benzene
• 1,3,4-Tetramethylbenzene
• Benzene,2,3,4-tetramethyl-
• 1,2,3,4-tetramethyl-benzene
• Tetramethylbenzene (all isomers)
• Tetramethylbenzene (
• s10933
• DS-7452
• DTXSID4060072
• CHEMBL1797278
• HY-W006416
• InChI=1/C10H14/c1-7-5-6-8(2)10(4)9(7)3/h5-6H,1-4H
• PD158244
• NS00021173
• SY261146
• FT-0606203
• EINECS 207-673-1
• UNII-5L4Y5PFP1R
• AMY25690
• AKOS009031131
• MFCD00008521
• A871875
• UNII-96WT7D2WXJ
• 25619-60-7
• NSC-93932
• CCRIS 8659
• 1,2,3,4-TETRAMETHLYBENZENE
• 5L4Y5PFP1R
• Q27118087
• 1,2,3,4-TRITRAMETHYLBENZENE
• NSC 93932
• CS-W006416
• 1,2,3,4-Tetramethylbenzene 100 microg/mL in Methanol
• 488-23-3
• BCP07046
• NSC93932
• CHEBI:38997
• DTXCID3040645
• DB-018721
• 1,2,3,4tetramethylbenzene
• Benzene, 1,2,3,4tetramethyl
• 207-673-1

• MDL： MFCD00008521
• Inchi： 1S/C10H14/c1-7-5-6-8(2)10(4)9(7)3/h5-6H,1-4H3
• InChI Key： UOHMMEJUHBCKEE-UHFFFAOYSA-N
• SMILES： C1(C)C(C)=CC=C(C)C=1C
• BRN： 1904390

Computed Properties

• Exact Mass: 134.11000
• Monoisotopic Mass: 134.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.838 g/mL at 25 °C(lit.)
• Melting Point: 76-80 °C(lit.)
• Boiling Point: 203°C
• Flash Point: 165 °F
• Refractive Index: 1.5190
• Water Partition Coefficient: Immiscible with water.
• PSA: 0.00000
• LogP: 2.92020
• Vapor Pressure: 160 mm Hg ( 140 °C)
• Solubility: Slightly soluble in water

1,2,3,4-Tetramethylbenzene Security Information

• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：1
• Hazard Category Code： 11
• Safety Instruction： S26-S37
• RTECS：DC0500000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：Ⅱ
• TSCA：Yes
• Safety Term：S26;S36
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,2,3,4-Tetramethylbenzene

1,2,3,4-Tetramethylbenzene (CAS No. 488-23-3): An Overview of Its Properties, Applications, and Recent Research

1,2,3,4-Tetramethylbenzene (CAS No. 488-23-3) is a hydrocarbon compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its four methyl groups attached to a benzene ring, making it a valuable precursor in various chemical syntheses and industrial applications.

The molecular formula of 1,2,3,4-Tetramethylbenzene is C₁₀H₁₄, and it has a molecular weight of 134.21 g/mol. Its boiling point is approximately 196°C at standard atmospheric pressure, and it is insoluble in water but highly soluble in organic solvents such as ethanol and acetone. These physical properties make it suitable for use in a variety of chemical processes.

In recent years, the study of 1,2,3,4-Tetramethylbenzene has expanded beyond its traditional applications in the synthesis of other organic compounds. Researchers have explored its potential in the development of advanced materials and its role in environmental chemistry. For instance, a study published in the Journal of Materials Chemistry A (2021) investigated the use of 1,2,3,4-Tetramethylbenzene as a building block for the synthesis of porous organic frameworks (POFs). These POFs exhibit high surface areas and tunable pore sizes, making them promising candidates for gas storage and separation applications.

Beyond material science, 1,2,3,4-Tetramethylbenzene has also been studied for its environmental impact. A research article in the Environmental Science & Technology (2020) examined the biodegradation pathways of this compound in soil and water systems. The study found that while 1,2,3,4-Tetramethylbenzene is relatively stable under normal environmental conditions, it can be metabolized by certain microorganisms over time. This finding is crucial for assessing the long-term environmental fate and potential risks associated with the compound.

In the realm of pharmaceutical research, 1,2,3,4-Tetramethylbenzene has shown promise as a starting material for the synthesis of bioactive compounds. A recent publication in the Bioorganic & Medicinal Chemistry Letters (2022) reported the use of this compound in the development of novel anti-inflammatory agents. The researchers synthesized a series of derivatives by functionalizing the methyl groups and evaluated their biological activity. Several derivatives exhibited potent anti-inflammatory effects without significant cytotoxicity.

The safety profile of 1,2,3,4-Tetramethylbenzene is an important consideration for both industrial and research applications. According to safety data sheets (SDS), this compound is classified as a flammable liquid with low acute toxicity. However, proper handling and storage procedures are essential to prevent potential hazards such as fire or inhalation risks. Occupational exposure limits have been established to ensure worker safety in industrial settings.

In conclusion, 1,2,3,4-Tetramethylbenzene (CAS No. 488-23-3) is a versatile compound with a wide range of applications in organic synthesis, materials science, environmental chemistry, and pharmaceutical research. Ongoing research continues to uncover new uses and properties of this compound, highlighting its significance in various scientific disciplines. As advancements in chemical technology progress, the role of 1,2,3,4-Tetramethylbenzene is likely to expand further.